Cas no 1092345-64-6 (3-Chloro-2-[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidin-7-yl]-5-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-2-[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidin-7-yl]-5-(trifluoromethyl)pyridine
• CAS No: 1092345-64-6
• MF: C₁₈H₉Cl₂F₃N₄
• MW: 409.192071676254
• CID: 5699953
• PubChem ID: 30772864
• Update Time: 2023-10-14

3-Chloro-2-[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidin-7-yl]-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidin-7-yl]-5-(trifluoromethyl)pyridine
• DA-0832
• AKOS005106645
• 2-(4-chlorophenyl)-7-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrazolo[1,5-a]pyrimidine
• 1092345-64-6
• 2-(4-chlorophenyl)-7-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]pyrazolo[1,5-a]pyrimidine
• Pyrazolo[1,5-a]pyrimidine, 2-(4-chlorophenyl)-7-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-
• 3-Chloro-2-[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidin-7-yl]-5-(trifluoromethyl)pyridine

• Inchi： 1S/C18H9Cl2F3N4/c19-12-3-1-10(2-4-12)14-8-16-24-6-5-15(27(16)26-14)17-13(20)7-11(9-25-17)18(21,22)23/h1-9H
• InChI Key： DOMYQDLWOIAJJX-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1C1=CC=NC2=CC(C3C=CC(=CC=3)Cl)=NN12

Computed Properties

• Exact Mass: 408.0156362g/mol
• Monoisotopic Mass: 408.0156362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• pka: -2.13±0.40(Predicted)